Cas no 133674-35-8 (Methyl 3-isopropylisoxazole-5-carboxylate)

• Product Name: Methyl 3-isopropylisoxazole-5-carboxylate
• CAS No: 133674-35-8
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• MDL: MFCD18832506
• CID: 899720
• Update Time: 2026-04-29

Methyl 3-isopropylisoxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxylicacid,3-(1-methylethyl)-,methylester(9CI)
• Methyl 3-isopropylisoxazole-5-carboxylate

• MDL： MFCD18832506
• Inchi： InChI=1S/C8H11NO3/c1-5(2)6-4-7(12-9-6)8(10)11-3/h4-5H,1-3H3
• InChI Key： MZQZIIYKXQXEPE-UHFFFAOYSA-N
• SMILES： CC(C)C1=NOC(=C1)C(=O)OC

Computed Properties

• Exact Mass: 169.07393
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 52.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles